p-Phenylenediamine, N,N-bis(2-chloroethyl)-, hydrochloride

• CAS No.: 36134-83-5
• Molecular Formula: C10H15Cl3N2
• Molecular Weight: 269.6 g/mol
• IUPAC Name: 4-N,4-N-bis(2-chloroethyl)benzene-1,4-diamine;hydrochloride
• InChI: InChI=1S/C10H14Cl2N2.ClH/c11-5-7-14(8-6-12)10-3-1-9(13)2-4-10;/h1-4H,5-8,13H2;1H
• InChI Key: SNFZPEZEZZWYMP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)N(CCCl)CCCl.Cl
• Key on ui other cas no.: 945-68-6; 36134-83-5

Description

P-Phenylenediamine, N,N-bis(2-chloroethyl)-, hydrochloride is a useful research compound. Its molecular formula is C10H15Cl3N2 and its molecular weight is 269.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 44303. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

4-Nitro-[N,N-bis(2-chloroethyl)]aniline (5.0 g; 19.0 mmol) was dissolved in a mixed solvent of 50 ml of ethyl acetate and 25 ml of methanol, followed by the addition of 5.0 ml of 4N hydrochloric acid. Using 10% Pd/C, the reactant was subjected to hydrogenation under normal pressure at room temperature. The Pd/C was filtered off and the solvent was distilled out. The residue was crystallized from ethanol-ethyl ether, whereby 4.1 g (15.2 mmol) of the title compound was obtained (yield: 80%).